Cas no 1806977-00-3 (3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile
• CAS No: 1806977-00-3
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4882553
• Update Time: 2025-05-24

3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-7(10)5-6(12)4(1-2-13)3-14-8(5)11/h3,7H,1H2
• InChI Key： TXQFWZFQFYVYTE-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)F)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile (CAS No. 1806977-00-3)

3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile (CAS No. 1806977-00-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the fluoro and acetonitrile moieties, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, which are crucial for developing next-generation therapeutics. Researchers are particularly interested in 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile for its potential role in designing kinase inhibitors and antimicrobial agents. The presence of the iodo substituent further expands its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry.

The compound’s relevance extends to agrochemical innovations, where difluoromethyl-containing compounds are increasingly used to create crop protection agents with improved efficacy and environmental safety. As sustainability becomes a global priority, the agrochemical industry seeks advanced intermediates like 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile to develop greener pesticides. This aligns with the growing trend of precision agriculture, a frequently searched term among researchers and industry professionals.

From a synthetic perspective, the compound’s acetonitrile group offers a reactive handle for further functionalization, enabling the construction of complex molecular architectures. Its fluoro and difluoromethyl groups contribute to lipophilicity, a key factor in optimizing drug-like properties. These attributes make it a valuable candidate for high-throughput screening (HTS) libraries, a topic widely discussed in drug discovery forums.

Analytical studies of 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile often employ advanced techniques such as NMR, HPLC, and mass spectrometry to ensure purity and structural integrity. The compound’s stability under various conditions is a subject of ongoing research, particularly in the context of process chemistry optimization—a trending keyword in pharmaceutical manufacturing.

In summary, 3-(Difluoromethyl)-2-fluoro-4-iodopyridine-5-acetonitrile (CAS No. 1806977-00-3) represents a cutting-edge intermediate with broad applications in life sciences and material innovation. Its unique combination of halogenated and nitrile functionalities positions it at the forefront of modern chemical research, addressing pressing challenges in drug development and sustainable agriculture.